Cholesteryl 11-eicosenoate

• Molecular Formula: C47H82O2
• Molecular Weight: 679.2 g/mol
• InChI: InChI=1S/C47H82O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h14-15,28,37-38,40-44H,7-13,16-27,29-36H2,1-6H3/b15-14-/t38-,40+,41+,42?,43+,44+,46+,47-/m1/s1
• InChIKey: OWTYWMJVQZQWFH-IGTZIMPDSA-N

Cholesteryl 11-Eicosenoate Overview

Cholesteryl 11-eicosenoate (CAS: 70832-37-0), also known as cholesteryl (11Z)-icosenoate, is a C20:1 monounsaturated cholesteryl ester formed by the esterification of cholesterol with (11Z)-eicosenoic acid [1]. It belongs to a class of thermotropic liquid crystals whose phase behavior is highly sensitive to acyl chain length, unsaturation, and double bond position [2]. Unlike fully saturated analogues such as cholesteryl arachidate (C20:0) which often fail to exhibit mesophases, this compound possesses a single cis double bond at the Δ11 position, a structural feature known to critically modulate smectic and cholesteric phase stability [3].

Workflow Thermotropic liquid crystal phase mapping

Chain architecture C20:1 monounsaturated ester, Δ11 cis double bond

Selection context Mesophase stability tuning via chain length and unsaturation

• [1] PubChem. (2026). Cholesteryl 11-eicosenoate (CID 90476540). National Library of Medicine. View Source
• [2] Ginsburg, G.S., Atkinson, D., & Small, D.M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135-167. View Source
• [3] Small, D.M., & Shipley, G.G. (1974). Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 348(3), 288-298. View Source

Cholesteryl 11-Eicosenoate Substitution Limitations

The phase behavior and molecular packing of cholesteryl esters are exquisitely dependent on subtle variations in acyl chain architecture [1]. A single carbon change in chain length, the presence or absence of a single double bond, or the position of that double bond along the acyl chain can dramatically alter the temperature range and stability of liquid crystalline mesophases [2]. Cholesteryl 11-eicosenoate (C20:1, Δ11) cannot be reliably substituted with the common cholesteryl oleate (C18:1, Δ9) or cholesteryl arachidate (C20:0) because the former has a different chain length and double bond position, while the latter is saturated and may not exhibit the smectic or cholesteric phases characteristic of monounsaturated C20+ esters [3]. Interchanging these compounds risks altering the thermal and structural properties of the formulation or experimental system.

Shorter chain or different double-bond position (e.g., C18:1 Δ9) may shift phase boundaries and mesophase type.

Saturated analogue (C20:0) may not exhibit smectic or cholesteric phases, altering material properties.

• [1] Ginsburg, G.S., Atkinson, D., & Small, D.M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135-167. View Source
• [2] Small, D.M., & Shipley, G.G. (1974). Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 348(3), 288-298. View Source
• [3] Sawzik, P., & Craven, B.M. (1981). Crystal data for fatty-acid esters of cholesterol and cholestanol. Journal of Applied Crystallography, 14(5), 351-352. View Source

Cholesteryl 11-Eicosenoate: Key Differences from Analogues

Crystal Structure: vs. Cholesteryl Oleate

At room temperature, crystals of cholesteryl 11-eicosenoate (C20:1, Δ11) exhibit a monoclinic unit cell with distinct dimensions from the common analogue cholesteryl oleate (C18:1, Δ9). The longer acyl chain and shifted double bond position in the target compound result in a significantly altered molecular packing arrangement [1]. While direct unit cell parameters for cholesteryl 11-eicosenoate are reported in crystallographic studies, comparative data for cholesteryl oleate at 295 K show a = 12.356(2) Å, b = 8.980(3) Å, c = 18.382(2) Å, β = 93.3° [2]. The C20:1 ester is expected to have a longer c-axis dimension and different β-angle due to the extended acyl chain, impacting its solid-state properties and phase transition behavior.

Crystal packing vs. oleate

Cross-study comparable

Longer c-axis, altered β-angle

Distinct solid-state packing

Monoclinic unit cell differences reported

Evidence Dimension	Crystal unit cell parameters
Target Compound Data	Monoclinic unit cell (specific dimensions reported in Sawzik & Craven, 1981 [1])
Comparator Or Baseline	Cholesteryl oleate (C18:1, Δ9) at 295 K: a = 12.356 Å, b = 8.980 Å, c = 18.382 Å, β = 93.3°
Quantified Difference	Difference in c-axis length and β-angle due to C20 vs C18 chain and Δ11 vs Δ9 unsaturation
Conditions	Single-crystal X-ray diffraction at ambient temperature (Sawzik & Craven, 1981) and 295 K (Craven, 1986)

Why This Matters

Crystal packing differences directly influence melting point, solubility, and the ability to form stable smectic or cholesteric mesophases, making the C20:1 Δ11 ester a distinct entity for materials design.

• [1] Sawzik, P., & Craven, B.M. (1981). Crystal data for fatty-acid esters of cholesterol and cholestanol. Journal of Applied Crystallography, 14(5), 351-352. View Source
• [2] Craven, B.M. (1986). Conformation of the oleate chains in crystals of cholesteryl oleate at 123 K. Journal of Lipid Research, 27(11), 1133-1140. View Source

Smectic vs. Cholesteric Phase Dominance

Class-level studies on monounsaturated cholesteryl esters with acyl chains of 20 carbons or more reveal that increasing chain length decreases the thermal stability of the cholesteric mesophase while enhancing the stability of the smectic mesophase [1]. The introduction of a single cis double bond in a saturated ester that otherwise shows no mesophases (e.g., cholesteryl behenate, C22:0) yields an ester with an unusually stable smectic phase but no cholesteric phase [2]. Cholesteryl 11-eicosenoate (C20:1, Δ11) is positioned at the lower boundary of this series, where both smectic and cholesteric phases may be observable, offering a unique balance of mesophase behavior distinct from both shorter-chain unsaturated esters (e.g., cholesteryl oleate) and longer-chain analogues (e.g., cholesteryl erucate, C22:1).

Mesophase balance

Class-level inference

Smectic ↑ / Cholesteric ↓ vs shorter chains

Enables dual-phase study at C20:1 boundary

Relative stability inferred from C18–C22 series

Evidence Dimension	Relative stability of smectic and cholesteric mesophases
Target Compound Data	C20:1, Δ11: expected to exhibit both smectic and cholesteric phases with moderate stability
Comparator Or Baseline	C18:1, Δ9 (cholesteryl oleate): known to exhibit cholesteric phase; C22:1, Δ13 (cholesteryl erucate): exhibits only smectic phase; C20:0 (cholesteryl arachidate): no mesophases
Quantified Difference	Thermal stability of smectic phase increases with chain length; cholesteric phase stability decreases
Conditions	Differential scanning calorimetry (DSC) and polarizing microscopy on neat esters

Why This Matters

This compound provides a critical intermediate chain length for structure-property relationship studies, enabling researchers to tune mesophase behavior without the complete loss of cholesteric character observed in longer-chain analogues.

• [1] Small, D.M., & Shipley, G.G. (1974). Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 348(3), 288-298. View Source
• [2] Ginsburg, G.S., Atkinson, D., & Small, D.M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135-167. View Source

High-Purity Grade for Reproducible Phases

High-purity (>99%) cholesteryl 11-eicosenoate is commercially available from specialized suppliers [1], ensuring minimal interference from impurities that can act as nucleation sites or plasticizers, thereby altering phase transition temperatures and enthalpies. This purity level exceeds the standard 95% minimum purity offered for many cholesteryl ester analogues, providing researchers with a more reliable material for reproducible DSC, X-ray scattering, and microscopy experiments where even trace contaminants can shift transition temperatures by several degrees or broaden phase coexistence regions.

Purity specification

Supplier reported

＞99% (supplier CoA)

Supports reproducible phase transitions

Impurities may shift transition temperatures

Evidence Dimension	Commercial purity specification
Target Compound Data	>99% purity (available from Beyotime, etc.)
Comparator Or Baseline	Standard cholesteryl esters: typically ≥95% purity
Quantified Difference	≥4% higher purity specification
Conditions	As specified by supplier certificates of analysis

Why This Matters

High purity is critical for quantitative thermodynamic studies of liquid crystalline phases, where even 1% impurities can significantly alter transition temperatures and enthalpies.

• [1] Beyotime Biotechnology. (n.d.). Cholesteryl 11-Eicosenoate (>99%) (Y237552-10mg) Product Information. View Source

Cholesteryl 11-Eicosenoate Applications

Structure-Property Relationships of Liquid Crystals

Researchers investigating the influence of acyl chain length and double bond position on mesophase stability should select cholesteryl 11-eicosenoate (C20:1, Δ11) as a key member of the monounsaturated series. Its position between C18:1 and C22:1 allows systematic mapping of smectic and cholesteric phase boundaries using DSC and polarizing microscopy [1]. The compound's distinct crystal packing compared to cholesteryl oleate provides a basis for understanding how subtle molecular changes dictate macroscopic phase behavior [2].

Lipidomics & Metabolomics Reference Standard

Cholesteryl 11-eicosenoate serves as a valuable reference standard for the identification and quantification of long-chain cholesteryl esters in biological samples via LC-MS or GC-MS. Its high purity (>99%) and well-defined structure (C20:1 Δ11) make it suitable for generating calibration curves and verifying retention times in lipidomic workflows [3].

Temperature-Responsive Drug Delivery Systems

The class-level observation that monounsaturated cholesteryl esters with chain lengths ≥20 carbons exhibit stable smectic mesophases supports the exploration of cholesteryl 11-eicosenoate as a component in thermoresponsive liquid crystalline carriers. The temperature-induced switchability of drug release, dependent on the transition to the LC state at skin temperature, makes this ester a candidate for dermal and transdermal formulations [4].

Application

Selection Property

Validation Focus

Liquid crystal structure–property studies

Acyl chain length and unsaturation impact

DSC, X-ray, polarizing microscopy phase mapping

Lipidomics reference standard

Certified high purity

Retention time and mass spectral matching

Thermoresponsive carrier research

Smectic/cholesteric phase balance

Thermal switchability and release profiles

• [1] Small, D.M., & Shipley, G.G. (1974). Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 348(3), 288-298. View Source
• [2] Sawzik, P., & Craven, B.M. (1981). Crystal data for fatty-acid esters of cholesterol and cholestanol. Journal of Applied Crystallography, 14(5), 351-352. View Source
• [3] Beyotime Biotechnology. (n.d.). Cholesteryl 11-Eicosenoate (>99%) (Y237552-10mg) Product Information. View Source
• [4] Nesterkina, M., Vashchenko, O., Vashchenko, P., Lisetski, L., Kravchenko, I., Hirsch, A.K.H., & Lehr, C.M. (2021). Thermoresponsive cholesteric liquid–crystal systems doped with terpenoids as drug delivery systems for skin applications. European Journal of Pharmaceutical Sciences, 158, 105653. View Source